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Introduction
Fz7-21 is a synthetic peptide antagonist of the Frizzled-7 (FZD7) receptor, a key component of

the Wnt signaling pathway.[1][2][3] Its sequence is Ac-Leu-Pro-Ser-Asp-Asp-Leu-Glu-Phe-Trp-

Cys-His-Val-Met-Tyr-NH2.[2][4] Fz7-21 selectively binds to the extracellular cysteine-rich

domain (CRD) of FZD7.[1][3][5] This interaction induces a conformational change in the FZD7

CRD, altering the architecture of its lipid-binding groove and ultimately preventing the formation

of the Wnt-FZD7-LRP6 ternary complex required for downstream signal activation.[1][2][6][7]

By inhibiting the canonical Wnt/β-catenin pathway, Fz7-21 serves as a valuable tool for

studying cellular processes regulated by Wnt signaling, such as cell proliferation and stem cell

function, and holds potential as a therapeutic agent.[1][2]

Solubility and Reconstitution
The Fz7-21 peptide has a high proportion of hydrophobic residues, making it poorly soluble in

aqueous solutions.[8] The recommended primary solvent for reconstitution is dimethyl sulfoxide

(DMSO).[5][8]
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Key Recommendations:

Primary Solvent: Use high-purity DMSO to prepare a concentrated stock solution.

Stock Concentration: A stock concentration of 1-10 mM in DMSO is common.

Aqueous Dilution: For cell-based assays, the stock solution can be further diluted in aqueous

buffers or cell culture media. It is critical to add the aqueous buffer slowly to the DMSO stock

solution while vortexing to prevent precipitation.[8]

Final DMSO Concentration: In cell culture experiments, the final concentration of DMSO

should be kept low, typically below 0.5-1%, to avoid cellular toxicity.[5][6][8]

Troubleshooting Precipitation:

If precipitation occurs upon dilution, briefly sonicate the solution.[8]

Gentle warming can also help in solubilization.[8]

If significant precipitation persists, it is advisable to prepare a fresh solution.[8]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the Fz7-21 peptide.
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C or -80°C Long-term

Store in a tightly

sealed container,

protected from light.

Allow the vial to warm

to room temperature

before opening to

prevent condensation.

[8]

Reconstituted Stock

(in DMSO)
-20°C Up to 1 month

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles, which can

degrade the peptide.

[5]

Reconstituted Stock

(in DMSO)
-80°C Up to 6 months

Aliquoting is highly

recommended.[5]

Quantitative Data Summary
The inhibitory activity of Fz7-21 has been characterized in several in vitro assays.

Parameter Value Cell Line / System Assay Type

IC₅₀ 100 nM HEK293-TB cells

Wnt3a-stimulated

Wnt/β-catenin

signaling.[3][4][9]

IC₅₀ 50 nM Mouse L cells

WNT3A-mediated β-

catenin stabilization.

[3][4]

EC₅₀ 58 nM Human FZD7 CRD Binding Assay.[1][9]

EC₅₀ 34 nM Mouse FZD7 CRD Binding Assay.[1][9]
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Experimental Protocols
This protocol describes the reconstitution of lyophilized Fz7-21 peptide to create a high-

concentration stock solution.

Materials:

Lyophilized Fz7-21 peptide vial

High-purity DMSO

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of lyophilized Fz7-21 to reach room temperature before opening.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Dissolution: Vortex the vial for 30-60 seconds to fully dissolve the peptide. A brief sonication

can be used if necessary to break up any aggregates.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, low-protein-binding

tubes.

Storage: Store the aliquots at -80°C for long-term use.

This protocol measures the inhibitory effect of Fz7-21 on Wnt signaling in a cell-based assay.[5]

Materials:

HEK293-TB cells (stably expressing a TCF/LEF luciferase reporter).[5]

Cell culture medium (e.g., DMEM with 10% FBS).[5]

Recombinant WNT3A.[5]
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Fz7-21 peptide stock solution (in DMSO).

Fz7-21S (negative control peptide).[5]

96-well white, clear-bottom tissue culture plates.[5]

Dual-Luciferase Reporter Assay System.[2]

Luminometer.[5]

Procedure:

Cell Seeding: Seed HEK293-TB cells into a 96-well plate at a density that ensures 70-80%

confluency at the time of the assay.[5]

Peptide Preparation: Prepare serial dilutions of Fz7-21 and the control peptide Fz7-21S in

cell culture medium. Ensure the final DMSO concentration remains below 0.5%.[5]

Treatment: After 24 hours, replace the existing medium with the medium containing the

diluted peptides.

Wnt Stimulation: Add recombinant WNT3A to a final concentration of 50 ng/mL to stimulate

the Wnt pathway.[5][6] Include wells without WNT3A as a negative control.

Incubation: Incubate the plate for 6-24 hours at 37°C in a 5% CO₂ incubator.[5]

Luciferase Measurement: Lyse the cells and measure the firefly and Renilla luciferase

activities using a luminometer, following the manufacturer's protocol for the assay system.[1]

[5]

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot

the normalized data against the log of the Fz7-21 concentration to determine the IC₅₀ value.

[5]
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Caption: General workflow for Fz7-21 peptide preparation and experimental use.

Cytoplasm

Nucleus

Wnt Ligand FZD7 Receptor

Binds

Dishevelled (Dvl)

Recruits

LRP6 Co-receptor

Destruction Complex
(Axin, APC, GSK3β)

Inhibits

β-catenin

Prevents Degradation

TCF/LEF

Translocates &
Co-activates

Wnt Target Genes
(Transcription)

Activates

Fz7-21 Peptide

Binds & Alters
Conformation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15544070/docs?utm_src=pdf-body-img#application-notes-fz7-21-peptide-solubility-and-preparation
https://www.benchchem.com/product/b15544070/docs?utm_src=pdf-body#application-notes-fz7-21-peptide-solubility-and-preparation
https://www.benchchem.com/product/b15544070/docs?utm_src=pdf-body-img#application-notes-fz7-21-peptide-solubility-and-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Fz7-21 inhibits the Wnt/β-catenin pathway by binding to the FZD7 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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